Cas no 33046-48-9 (2-[(4-nitrophenyl)sulfanyl]-1-phenylethanone)
![2-[(4-nitrophenyl)sulfanyl]-1-phenylethanone structure](https://ossimg.kuujia.com/scimg/33500/33046-48-9x500.png)
33046-48-9 structure
Product Name:2-[(4-nitrophenyl)sulfanyl]-1-phenylethanone
CAS No:33046-48-9
MF:C14H11NO3S
MW:273.307042360306
CID:917538
PubChem ID:36307
Update Time:2025-04-19
2-[(4-nitrophenyl)sulfanyl]-1-phenylethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-nitrophenyl)sulfanyl]-1-phenylethanone
- α-(4-Nitrophenylthio)acetophenone
- (4-Nitrophenylthio)acetophenone
- 2-(4-Nitro-phenylmercapto)-1-phenyl-aethanon
- 2-(4-nitro-phenylsulfanyl)-1-phenyl-ethanone
- 2-(4-nitrophenylthio)acetophenone
- 2-[(4-nitrophenyl)thio]-1-phenyl-1-ethanone
- ACETOPHENONE, 2-((p-NITROPHENYL)THIO)-
- BRN 2283563
- Ethanone, 2-((4-nitrophenyl)thio)-1-phenyl-
- Ethanone, 2-[(4-nitrophenyl)thio]-1
- NSC103612
- p-Nitrophenylthioacetophenone
- AKOS005907773
- 3-08-00-00348 (Beilstein Handbook Reference)
- SCHEMBL9787226
- 33046-48-9
- CHEMBL1890683
- DS-006388
- SMR001570492
- WLN: WNR DS1VR
- MLS002703777
- Ethanone, 2-[(4-nitrophenyl)thio]-1-phenyl-
- NCIOpen2_007088
- NSC 103612
- NSC-103612
- DTXSID70186704
- 2-[(4-nitrophenyl)thio]-1-phenylethanone
- Acetophenone, 2-[(p-nitrophenyl)thio]-
-
- Inchi： 1S/C14H11NO3S/c16-14(11-4-2-1-3-5-11)10-19-13-8-6-12(7-9-13)15(17)18/h1-9H,10H2
- InChI Key： MSDOBISTMBKIFE-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])CC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 273.04603
- Monoisotopic Mass: 273.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 88.2Ų
Experimental Properties
- PSA: 60.21
2-[(4-nitrophenyl)sulfanyl]-1-phenylethanone Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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